2-(3-Bromo-5-fluorophenyl)-2-methylpropanenitrile

• Molecular Formula: C10H9BrFN
• Molecular Weight: 242.09 g/mol
• IUPAC Name: 2-(3-bromo-5-fluorophenyl)-2-methylpropanenitrile
• InChI: InChI=1S/C10H9BrFN/c1-10(2,6-13)7-3-8(11)5-9(12)4-7/h3-5H,1-2H3
• InChI Key: GTMNSUGWWHTKER-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C1=CC(=CC(=C1)Br)F

Description

2-(3-Bromo-5-fluorophenyl)-2-methylpropanenitrile is a useful research compound. Its molecular formula is C10H9BrFN and its molecular weight is 242.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At 2-5° C. a solution of lithium bis(trimethylsilyl)amide in THF (326 ml of 1 M, 326 mmol, 1.05 equiv.) was added dropwise into a solution of 1-bromo-3,5-difluorobenzene (60 g, 311 mmol, 1.0 equiv.) and isobutyronitrile (25.8 g, 373 mmol, 1.2 equiv.) in 360 mL of THF. After stirring for 20 h, 13% starting reagent remained so an additional 0.1 eq of lithium bis(trimethylsilyl)amide was added. After an additional 6 hr, 10% starting reagent remained so another 0.1 eq. of lithium bis(trimethylsilyl)amide and 0.1 eq. of isobutyronitrile were added. The reaction mixture was stirred overnight. The reaction mixture was quenched with a 1 N HCl solution, then concentrated down to remove some of the THF. The reaction mixture was extracted with methyl-tert-butyl ether (2 times) and concentrated under reduced pressure to get the crude product (75.3 g) which was used as is.